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Compound of Interest

Compound Name: Barium perchlorate trihydrate

Cat. No.: B7884908

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Barium Perchlorate
Trihydrate (Ba(ClOa4)2:3H20) in pyrotechnic formulations, with a focus on the generation of
green light. This document outlines the compound'’s properties, safety protocols, example
formulations, and detailed experimental procedures for preparation and analysis.

Introduction

Barium perchlorate trihydrate is a powerful oxidizing agent utilized in the pyrotechnics
industry.[1][2][3] Its primary application is in the creation of vivid green colors in fireworks and
other pyrotechnic displays. The presence of barium ions is essential for the green light
emission, which occurs through the formation of the metastable species barium(l) chloride
(BaCl) in the combustion flame.[4] Barium perchlorate serves as both the barium source and a
potent oxidizer, contributing to a brilliant and spectrally pure green flame. However, due to its
hazardous nature, strict adherence to safety protocols is paramount when handling this
compound.[5][6]

Physicochemical and Pyrotechnic Properties

A summary of the key properties of Barium Perchlorate Trihydrate is presented in the table
below.
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Property Value

Chemical Formula Ba(ClOa4)2:3H20

Molar Mass 390.29 g/mol
Appearance White crystalline solid
Density 2.74 g/lcm?3

Melting Point Decomposes at 505 °C
Solubility in Water Soluble

Oxygen Balance +30.6%

Strong oxidizer, may cause fire or explosion,
Hazards _ _
harmful if swallowed or inhaled.[5]

Pyrotechnic Formulations for Green Light Emission

While specific, well-documented formulations using barium perchlorate trihydrate are not
abundant in publicly available literature, existing data on related barium compounds and
general pyrotechnic principles allow for the construction of representative formulations. Barium
nitrate is more commonly cited in green pyrotechnic formulas; however, it is often combined
with a chlorine donor to achieve a vibrant green, a role that barium perchlorate inherently fills.

[4][5]

The following table presents a compilation of green star formulations. Formulation 1 is a classic
example using barium nitrate and potassium perchlorate, which provides a baseline.
Formulation 2 is a theoretical composition including barium perchlorate, based on a referenced
but incomplete formulation ("Green Star #11").
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Formulation 1: Barium

Formulation 2: Barium

Component ] Perchlorate Green Star
Nitrate Green Star (%) .
(Theoretical) (%)

Barium Nitrate 28.3

Barium Perchlorate Trihydrate 50

Potassium Perchlorate 47.2 15

Fuel (e.g., Red Gum, Shellac) 14.2 15

Chlorine Donor (e.g., Parlon) 4.7 10

Binder (e.g., Dextrin) 5.6 10

Experimental Protocols

The following protocols describe the preparation and testing of a green pyrotechnic star

composition using Barium Perchlorate Trihydrate. Extreme caution must be exercised at all

times, and all work should be conducted in a designated, properly equipped laboratory with all

necessary safety measures in place.

Preparation of Green Pyrotechnic Stars (Theoretical

Formulation 2)

Objective: To prepare a homogenous pyrotechnic composition and form it into stars.

Materials:

Barium Perchlorate Trihydrate (509)

Potassium Perchlorate (159)

Red Gum (159)

Parlon (109g)

Dextrin (109g)
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Water/Alcohol (75/25 viv) solution

Non-sparking tools (e.g., wooden or plastic spatulas)

Sieves (e.g., 40-mesh)

Mixing bowls (antistatic)

Drying oven with temperature control
Procedure:

e Drying of Ingredients: Individually dry all powdered ingredients in a desiccator or a
temperature-controlled oven at a low temperature (e.g., 60°C) to remove any moisture.

» Sieving: Individually pass each dry ingredient through a 40-mesh sieve to break up any
clumps and ensure a fine, uniform particle size. This should be done gently to minimize
friction.

» Dry Mixing: In an antistatic mixing bowl, combine the sieved powders in the specified ratios.
Mix the components thoroughly by gently passing the mixture through the sieve multiple
times until a homogenous powder is obtained. This process should be conducted behind a
blast shield.

o Wet Granulation: Slowly add the water/alcohol binder solution to the dry powder mixture
while gently mixing with a non-sparking spatula. Continue adding liquid until the composition
has the consistency of damp sand or dough.

o Star Formation: The damp composition can be formed into stars by one of the following
methods:

o Cut Stars: The dough is flattened into a uniform layer and cut into small cubes of the
desired size.

o Rolled Stars: Small, damp portions of the composition are rolled into spherical stars, often
with the gradual addition of more dry composition to increase their size.
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» Drying: Place the formed stars on a drying rack and allow them to air dry for 24 hours.
Subsequently, dry the stars in a temperature-controlled oven at a low temperature (e.g., 50-
60°C) until they are completely dry and hard.

e Priming: Once dry, the stars should be primed with a suitable ignition composition to ensure
reliable ignition.

Performance Testing of Pyrotechnic Stars

Objective: To determine the burn rate and spectral characteristics of the prepared pyrotechnic
stars.

Materials:

o Prepared pyrotechnic stars

e High-speed camera

e Spectrometer

o Heat-resistant surface for burning

o Remote ignition system

o Calibrated scale for length measurement
Procedure:

Burn Rate Measurement:

e Secure a single pyrotechnic star on a heat-resistant surface in a well-ventilated and
controlled test area.

» Position the high-speed camera to have a clear, side-on view of the star. Place a calibrated
scale in the frame for reference.

« Initiate the high-speed camera recording.

e Remotely ignite the star.
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» After the burn is complete, analyze the high-speed video footage.

e Measure the initial and final dimensions of the star and the total burn time.

e Calculate the linear burn rate in mm/s.

Spectral Analysis:

Position the input of the spectrometer to capture the light emitted from the burning star.
o Calibrate the spectrometer according to the manufacturer's instructions.

o Remotely ignite the star.

e Record the emission spectrum of the flame throughout the burn.

e Analyze the spectral data to identify the peak emission wavelengths and the overall color
purity. For a green flame from barium, the primary emission is expected in the 505-535 nm
range.

Safety Protocols

Handling Barium Perchlorate Trihydrate and pyrotechnic compositions containing it presents
significant hazards. The following safety protocols are mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including flame-
retardant lab coats, safety glasses or a face shield, and gloves.[5]

» Ventilation: Work in a well-ventilated area, preferably within a fume hood designed for
handling energetic materials.[5]

» Avoid Contamination: Keep the work area clean and free of combustible materials. Use
dedicated, non-sparking tools for handling pyrotechnic compositions.[6]

» Mixing: Mix small quantities of materials at a time. Never grind oxidizers and fuels together.

[6]
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o Storage: Store Barium Perchlorate Trihydrate and pyrotechnic compaositions in a cool, dry,
and well-ventilated area away from combustible materials and sources of ignition.[5]

» Disposal: Dispose of waste materials in accordance with all local, state, and federal
regulations for hazardous waste.

» Emergency Preparedness: Have appropriate fire extinguishing equipment (e.g., Class D fire
extinguisher for metal fires, if applicable) and a safety shower/eyewash station readily
accessible.

Logical Workflow Diagram

The following diagram illustrates the logical workflow for the development and testing of
pyrotechnic compositions containing Barium Perchlorate Trihydrate.
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Caption: Workflow for pyrotechnic formulation and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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